BX912 BX912 BX912 is a selective potent PDK1 inhibitor with IC50 of 12 nM. BX912 blocks PDK1/Akt signaling in tumor cells and suppresses the anchorage-dependent growth of a variety of tumor cell lines (such as PC-3 cells) in culture or induces apoptosis.
Brand Name: Vulcanchem
CAS No.: 702674-56-4
Catalog No.: VC1096719
InChI: InChI=1S/C20H23BrN8O/c21-17-12-24-19(28-18(17)23-7-6-16-11-22-13-25-16)26-14-4-3-5-15(10-14)27-20(30)29-8-1-2-9-29/h3-5,10-13H,1-2,6-9H2,(H,22,25)(H,27,30)(H2,23,24,26,28)
SMILES: O=C(N1CCCC1)NC2=CC=CC(NC3=NC=C(Br)C(NCCC4=CNC=N4)=N3)=C2
Molecular Formula: C20H23BrN8O
Molecular Weight: 471.35

BX912

* For research use only. Not for human or veterinary use.

CAS No.: 702674-56-4

Inhibitors

Catalog No.: VC1096719

Molecular Formula: C20H23BrN8O

Molecular Weight: 471.35

Purity: >98% (or refer to the Certificate of Analysis)

BX912 - 702674-56-4

CAS No. 702674-56-4
Product Name BX912
IUPAC Name N-(3-((4-((2-(1H-imidazol-4-yl)ethyl)amino)-5-bromopyrimidin-2-yl)amino)phenyl)pyrrolidine-1-carboxamide
Synonyms BX912; BX 912; BX912.
Molecular Formula C20H23BrN8O
Molecular Weight 471.35
InChI InChI=1S/C20H23BrN8O/c21-17-12-24-19(28-18(17)23-7-6-16-11-22-13-25-16)26-14-4-3-5-15(10-14)27-20(30)29-8-1-2-9-29/h3-5,10-13H,1-2,6-9H2,(H,22,25)(H,27,30)(H2,23,24,26,28)
InChIKey DMMILYKXNCVKOJ-UHFFFAOYSA-N
SMILES O=C(N1CCCC1)NC2=CC=CC(NC3=NC=C(Br)C(NCCC4=CNC=N4)=N3)=C2
Appearance White solid powder
Purity >98% (or refer to the Certificate of Analysis)
Solubility Soluble in DMSO, not in water
Description BX912 is a selective potent PDK1 inhibitor with IC50 of 12 nM. BX912 blocks PDK1/Akt signaling in tumor cells and suppresses the anchorage-dependent growth of a variety of tumor cell lines (such as PC-3 cells) in culture or induces apoptosis.
References 1: Mashukova A, Forteza R, Wald FA, Salas PJ. PDK1 in apical signaling endosomes  participates in the rescue of the polarity complex atypical PKC by intermediate filaments in intestinal epithelia. Mol Biol Cell. 2012 May;23(9):1664-74. Epub 2012 Mar 7. PubMed PMID: 22398726; PubMed Central PMCID: PMC3338434.
  

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

18.0152 g/mol